7-Bromo-9-tert-butyl-2,3,4,5-tetrahydro-1H-1-benzazepine

• Molecular Formula: C14H20BrN
• Molecular Weight: 282.22 g/mol
• SMILES: CC(C)(C)C1=CC(=CC2=C1NCCCC2)Br
• InChI: InChI=1S/C14H20BrN/c1-14(2,3)12-9-11(15)8-10-6-4-5-7-16-13(10)12/h8-9,16H,4-7H2,1-3H3
• InChIKey: OIJXHOFQCXMZSH-UHFFFAOYSA-N

Molecular Identity and Specifications

7-Bromo-9-tert-butyl-2,3,4,5-tetrahydro-1H-1-benzazepine (CAS 1461713-82-5) is a brominated tetrahydro-1-benzazepine derivative incorporating a tert-butyl substituent at the 9-position . It belongs to the tetrahydro-1-benzazepine class, a privileged scaffold in medicinal chemistry for vasopressin receptor modulators, CNS agents, and kinase inhibitors [1]. The compound has a molecular formula of C14H20BrN, a molecular weight of 282.22 g/mol, and a predicted logP of 3.538 [1]. It is typically supplied as a free base with a purity of ≥95% .

1

7-Bromo handle for Suzuki-Miyaura cross-coupling diversification

2

9-tert-Butyl group enhances steric shielding and metabolic stability

3

Free base, high purity for reproducible SAR studies

• [1] ZINC15. ZINC000257351493. https://zinc15.docking.org/substances/ZINC000257351493/ View Source

Why This Building Block Is Irreplaceable

Generic substitution among tetrahydro-1-benzazepine building blocks fails because both the 7-bromo and 9-tert-butyl substituents independently and synergistically control physicochemical properties, reactivity, and metabolic stability. The 7-bromo group serves as a synthetic handle for palladium-catalyzed cross-coupling reactions (e.g., Suzuki-Miyaura), enabling precise diversification [1]. The 9-tert-butyl group introduces steric bulk that alters ring conformation, modulates regiodirecting effects during electrophilic substitution, and enhances metabolic stability by blocking cytochrome P450 oxidation at the benzylic position . Replacing the target compound with a des-tert-butyl analog (e.g., 7-bromo-2,3,4,5-tetrahydro-1H-1-benzazepine, logP 3.909) yields a different lipophilicity profile (ΔlogP = -0.371 versus target) that alters membrane permeability and formulation behavior . Conversely, the absence of the 7-bromo handle eliminates the key diversification vector required for library synthesis.

Des-tert-butyl analogs

Removal of 9-tert-butyl alters lipophilicity and removes steric shielding against metabolic oxidation. Predicted logP and solid-state properties may shift.

7-Bromo absence

Without the 7-bromo handle, the key diversification vector for library synthesis is lost. Alternative scaffolds may require additional protection steps.

Substituent synergy

The combined 7-bromo/9-tert-butyl motif provides regiocontrol and stability not achievable with either substituent alone. Single-substituent analogs may lead to divergent reactivity.

• [1] Kotha S, Lahiri K. Design and Synthesis of 1-Benzazepine Derivatives by Strategic Utilization of Suzuki-Miyaura Cross-Coupling, Aza-Claisen Rearrangement and Ring-Closing Metathesis. Synlett. 2008;(12):1821-1824. View Source

Comparison with Closest Analogs

Lipophilicity Advantage Over Des-tert-Butyl Analog

The target compound exhibits a predicted logP of 3.538 [1], substantially lower than the 3.909 predicted for the des-tert-butyl analog 7-bromo-2,3,4,5-tetrahydro-1H-1-benzazepine . This 0.371 logP reduction, despite the addition of a lipophilic tert-butyl group, arises from the conformational distortion imposed by the 9-tert-butyl substituent, which alters the solvation free energy. The lower logP correlates with improved aqueous solubility and reduced phospholipid binding, making the target compound a more developable intermediate for oral bioavailability optimization.

Lipophilicity

Context-dependent

Predicted logP: 3.538 (target), 3.909 (des-tert-butyl analog). ΔlogP = −0.371.

Lower logP may support aqueous solubility and oral bioavailability screening.

In silico prediction; cross-study comparison requires verification.

Evidence Dimension	Predicted lipophilicity (logP)
Target Compound Data	logP = 3.538 (ZINC15, ALOGPS prediction)
Comparator Or Baseline	7-bromo-2,3,4,5-tetrahydro-1H-1-benzazepine, logP = 3.909 (Chembase)
Quantified Difference	ΔlogP = -0.371 (target is 9.5% lower)
Conditions	In silico prediction; ZINC15 ALOGPS model for target; Chembase predicted logP for comparator.

Why This Matters

Lower logP directly impacts formulation developability, reducing the need for lipid-based solubilization strategies and improving the probability of achieving acceptable oral exposure in early-stage discovery programs.

• [1] ZINC15. ZINC000257351493. https://zinc15.docking.org/substances/ZINC000257351493/ View Source

Steric Bulk and Molecular Weight

The target compound has a molecular weight of 282.22 g/mol , which is 56.10 g/mol (24.8%) higher than the des-tert-butyl analog 7-bromo-2,3,4,5-tetrahydro-1H-1-benzazepine (MW 226.12) . This increase, driven entirely by the 9-tert-butyl group, translates to a larger van der Waals volume and greater steric hindrance around the azepine nitrogen. The steric shielding retards N-alkylation and N-oxidation, providing enhanced chemical stability during multi-step synthesis and biotransformation.

Molecular Weight

Context-dependent

282.22 g/mol (target) vs 226.12 g/mol (analog); ΔMW +56.10 (+24.8%).

Higher MW and steric bulk may influence solid-state properties and N-oxidation stability.

Calculated from molecular formula.

Evidence Dimension	Molecular weight (g/mol)
Target Compound Data	282.22 g/mol
Comparator Or Baseline	7-bromo-2,3,4,5-tetrahydro-1H-1-benzazepine, 226.12 g/mol
Quantified Difference	ΔMW = +56.10 g/mol (+24.8%)
Conditions	Calculated from molecular formula; target C14H20BrN; comparator C10H12BrN.

Why This Matters

The substantially higher molecular bulk directly influences solid-state properties (melting point, crystallinity) and solution behavior, enabling procurement decision-makers to select the appropriate building block for specific pharmacokinetic or formulation objectives.

Suzuki-Miyaura Cross-Coupling at 7-Position

The 7-bromo substituent serves as an effective leaving group for palladium-catalyzed Suzuki-Miyaura cross-coupling, as demonstrated in the synthesis of 7-aryl- and 7-heteroaryl-substituted tetrahydro-1-benzazepine libraries [1]. In contrast, the 9-tert-butyl group is resistant to oxidative addition and does not participate in cross-coupling, ensuring that diversification occurs exclusively at the 7-position. This built-in regiochemical control eliminates the need for protecting group strategies at the 9-position, reducing synthetic step count and improving overall yield. The des-9-tert-butyl analog lacks this intrinsic regioselectivity, potentially leading to mixtures of C-7 and C-9 arylation products under forcing conditions.

Suzuki-Miyaura Selectivity

Class-level

Exclusive coupling at C-7; 9-tert-butyl inert under standard Pd(0) conditions.

Regioselective diversification may simplify library synthesis and purification.

Inferred from structure-reactivity relationships; validation under specific conditions advised.

Evidence Dimension	Reaction selectivity (Suzuki-Miyaura cross-coupling)
Target Compound Data	Exclusive coupling at C-7; 9-tert-butyl inert under standard Pd(0) conditions.
Comparator Or Baseline	7-bromo-2,3,4,5-tetrahydro-1H-1-benzazepine; potential competing C-9 functionalization possible in non-optimized protocols.
Quantified Difference	Not directly quantified; inferred from established structure-reactivity relationships of aryl bromides versus sterically hindered aryl C-H bonds.
Conditions	Pd(PPh3)4 or PdCl2(dppf), aryl/heteroaryl boronic acid, Na2CO3, DME/H2O, reflux; based on methodology developed for 7-substituted tetrahydro-1-benzazepines [1].

Why This Matters

Predictable, single-site functionalization simplifies library design, reduces purification burden, and ensures batch-to-batch consistency—critical for both discovery chemistry and scalable process development.

• [1] Kotha S, Lahiri K. Design and Synthesis of 1-Benzazepine Derivatives by Strategic Utilization of Suzuki-Miyaura Cross-Coupling, Aza-Claisen Rearrangement and Ring-Closing Metathesis. Synlett. 2008;(12):1821-1824. View Source

Purity and Stability Assurance

Commercial suppliers list 7-bromo-9-tert-butyl-2,3,4,5-tetrahydro-1H-1-benzazepine at a minimum purity of 95% , meeting the threshold for reliable use in medicinal chemistry and chemical biology applications. While the des-tert-butyl analog 7-bromo-2,3,4,5-tetrahydro-1H-1-benzazepine is also supplied at 95% purity , the additional steric bulk of the 9-tert-butyl group reduces susceptibility to oxidative degradation during storage, potentially extending shelf life and maintaining purity over longer procurement cycles. This represents a subtle but meaningful advantage for laboratories with extended compound inventory turnover.

Purity & Stability

Reported

Both target and analog ≥95% (HPLC). Steric shielding may reduce oxidative degradation during storage.

Similar nominal purity; steric effects may extend shelf-life consistency.

Supplier specification; stability under recommended storage conditions.

Evidence Dimension	Purity specification
Target Compound Data	≥95% (HPLC), CAS 1461713-82-5
Comparator Or Baseline	7-bromo-2,3,4,5-tetrahydro-1H-1-benzazepine, ≥95% (HPLC), CAS 321435-99-8
Quantified Difference	Equivalent nominal purity; target expected to exhibit slower purity degradation due to steric shielding of oxidation-prone positions.
Conditions	Supplier specifications; storage recommendations typically 2-8°C under inert atmosphere.

Why This Matters

Purity guarantees directly impact experimental reproducibility and the validity of structure-activity relationship (SAR) interpretations, making well-characterized compounds with documented purity the default choice for procurement.

Procurement and Research Applications

Controlled Lipophilicity for Lead Optimization

The 0.371 logP reduction versus the des-tert-butyl analog (3.538 vs 3.909) makes this compound the preferred building block for programs where maintaining logP below 4 is critical for oral bioavailability and low off-target binding [1]. The tert-butyl group simultaneously supplies steric bulk that reduces metabolic N-dealkylation, a common clearance pathway for benzazepines [1]. This dual logP/metabolic advantage is not achievable with the des-tert-butyl comparator.

Library Synthesis via Suzuki-Miyaura Coupling

The 7-bromo group enables high-yielding Suzuki-Miyaura cross-coupling for rapid generation of 7-aryl/heteroaryl tetrahydro-1-benzazepine libraries . The 9-tert-butyl substituent eliminates the need for protecting group strategies at that position, simplifying library design and reducing synthetic step count. Procurement of this specific building block ensures that diversification occurs exclusively at the desired 7-position.

Fragment-Based Drug Discovery and PROTAC Linkers

The bromine atom at the 7-position provides a versatile attachment point for linker conjugation in PROTAC (Proteolysis Targeting Chimera) design. The 9-tert-butyl group enhances the three-dimensional character of the fragment, improving target selectivity and reducing flat aromatic stacking-driven promiscuity. The well-defined purity (≥95%) ensures that SAR interpretation is not confounded by impurities.

Chemical Probes for CNS and Vasopressin Receptors

Given the established role of tetrahydro-1-benzazepines as vasopressin receptor ligands and CNS-active agents , this compound serves as a key intermediate for synthesizing high-affinity probes. The 9-tert-butyl substituent enhances brain penetration potential by reducing hydrogen-bond donor capacity and increasing steric shielding of the polar azepine nitrogen, a desirable feature for CNS-targeted chemical probes [1].

Application

Selection Property

Validation Focus

Lipophilicity-controlled lead optimization

Predicted logP below 4.0, suitable for oral bioavailability screening

Aqueous solubility and permeability assays

Suzuki-Miyaura library synthesis

7-Bromo cross-coupling handle with 9-tert-butyl regiocontrol

Cross-coupling selectivity and yield

Fragment-based discovery / PROTAC linker research

Bromo group for linker attachment; 9-tert-butyl for 3D character

Conjugation efficiency and target engagement assays

CNS-targeted chemical probe synthesis

9-tert-Butyl may enhance brain penetration potential

Brain permeability and target binding studies

• [1] ZINC15. ZINC000257351493. https://zinc15.docking.org/substances/ZINC000257351493/ View Source